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Introduction
Acephate (O,S-dimethyl acetylphosphoramidothioate) is a broad-spectrum organophosphate

insecticide used to control a wide range of sucking and biting insects on various agricultural

crops and ornamental plants.[1][2] Its systemic action and conversion to the more potent

acetylcholinesterase inhibitor, methamidophos, contribute to its efficacy.[2][3] However, the

widespread use of acephate raises concerns about its potential impact on non-target

organisms, including mammals, birds, fish, aquatic invertebrates, and beneficial insects. This

technical guide provides a comprehensive overview of the toxicological profile of acephate in

these non-target species, presenting quantitative toxicity data, detailed experimental

methodologies, and an exploration of the key signaling pathways involved in its toxicity and

detoxification.

Acute and Chronic Toxicity Data
The toxicity of acephate to non-target organisms varies significantly depending on the species

and the duration of exposure. The following tables summarize the available quantitative data

for acute and chronic toxicity endpoints.

Table 1: Acute Toxicity of Acephate to Non-Target
Organisms
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Organism
Class

Species Endpoint Value
Exposure
Route

Reference

Mammals Rat (male) LD50
1400 mg/kg

bw
Oral [4]

Rat (female) LD50
1000 mg/kg

bw
Oral [4]

Mouse LD50
360 mg/kg

bw
Oral [4]

Beagle Dog
Minimum

Lethal Dose

680 mg/kg

bw
Oral [4]

Rabbit LD50
>10,000

mg/kg bw
Dermal [4]

Birds

Dark-eyed

Junco (Junco

hyemalis)

LD50
106 mg/kg

bw
Oral [5]

Bobwhite

Quail

(Colinus

virginianus)

LC50 (5-day)
1485 mg/kg

in diet
Dietary [5]

Fish Labeo rohita LC50 (96 h)
1550-3000

mg/L
Water [4][6]

Guppy

(Poecilia

reticulata)

LC50 (96 h) 0.894 mg/L Water

Aquatic

Invertebrates
Mayfly larvae -

Very

Sensitive
Water [7]

Stonefly,

Damselfly,

Mosquito

larvae

-
Less

Sensitive
Water [7]

Honey Bees Apis mellifera LD50 1.2 µ g/bee Oral
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Apis mellifera LC50 (48 h) 6.97 mg/L Feeding [8]

Table 2: Chronic and Sublethal Effects of Acephate on
Non-Target Organisms

Organism
Class

Species Endpoint Value/Effect Duration Reference

Mammals Rat

NOAEL

(multigenerati

onal)

Not

established;

reduced

mating and

litter size at

≥50 ppm

Multigenerati

onal
[9]

Birds

Bobwhite

Quail

(Colinus

virginianus)

NOEC

(reproduction

)

<5 ppm in

diet
- [10]

Mallard Duck

(Anas

platyrhynchos

)

NOEC

(reproduction

)

<20 ppm in

diet
- [10]

Fish Labeo rohita
Sublethal

effects

Reduced

amylase

activity and

total protein

content

30 days [6]

Aquatic

Invertebrates

Daphnia

magna

NOEC

(reproduction

)

0.150 mg/L 21 days

Honey Bees Apis mellifera
Sublethal

effects

Reduced egg

laying at 0.25

ppm in syrup

14 days
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Key Signaling Pathways
The toxicity of acephate is primarily mediated through its interaction with the nervous system.

However, organisms possess detoxification pathways to metabolize and eliminate this

compound.

Acetylcholinesterase Inhibition Pathway
The principal mechanism of acephate's toxicity is the inhibition of the enzyme

acetylcholinesterase (AChE). Acephate itself is a weak inhibitor, but it is metabolically

converted to methamidophos, a much more potent inhibitor.[11] AChE is crucial for terminating

nerve impulses by hydrolyzing the neurotransmitter acetylcholine in the synaptic cleft. Inhibition

of AChE leads to an accumulation of acetylcholine, resulting in continuous nerve stimulation,

which manifests as tremors, convulsions, and ultimately paralysis and death.
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Mechanism of Acetylcholinesterase (AChE) inhibition by acephate and its metabolite
methamidophos.

Detoxification and Metabolism Pathway
Non-target organisms have enzymatic systems to metabolize and detoxify acephate. The

primary metabolic pathways involve carboxylesterases, cytochrome P450 (CYP)

monooxygenases, and glutathione S-transferases (GSTs). In mammals, acephate is primarily

metabolized to the non-cholinesterase inhibiting compound, des-O-methylacephate.[11] A

smaller fraction is converted to the more toxic methamidophos. In insects, the conversion to

methamidophos is a more dominant pathway, which contributes to its selective toxicity.[11]

Further metabolism by CYPs and conjugation by GSTs facilitate the excretion of these

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Evaluation of a Brain Acetylcholinesterase Extraction Method and Kinetic Constants after
Methyl-Paraoxon Inhibition in Three Brazilian Fish Species - PMC [pmc.ncbi.nlm.nih.gov]

2. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms
and Biochemical Pathways [frontiersin.org]

3. pubs.acs.org [pubs.acs.org]

4. ijcrt.org [ijcrt.org]

5. COMPARATIVE TESTING OF THE ORAL TOXICITY OF ACEPHATE, DIMETHOATE
AND METHOMYL TO HONEYBEES, BUMBLEBEES AND SYRPHIDAE | International
Society for Horticultural Science [ishs.org]

6. ijrti.org [ijrti.org]

7. Predicting Acute Oral Toxicity in Bobwhite Quail: Development of QSAR Models for LD50
[mdpi.com]

8. Functional and Structural Diversity of Insect Glutathione S-transferases in Xenobiotic
Adaptation - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

11. Acephate Technical Fact Sheet [npic.orst.edu]

To cite this document: BenchChem. [Toxicological Profile of Acephate in Non-Target
Organisms: An In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021764#toxicological-profile-of-acephate-in-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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